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Compound of Interest

Compound Name: CEP-Lysine-d4

Cat. No.: B15597819

Get Quote

For researchers, scientists, and drug development professionals utilizing CEP-Lysine-d4, a

deuterated form of a biomarker associated with age-related macular degeneration, ensuring

safe and efficient laboratory practices is paramount.[1] This guide provides essential,

immediate safety and logistical information, including detailed operational and disposal plans to

foster a secure research environment.

Essential Safety and Logistical Information
CEP-Lysine-d4 is intended for use as an internal standard in mass spectrometry-based

quantification.[1] According to the Safety Data Sheet (SDS), the substance is not classified as

hazardous under the Globally Harmonized System (GHS). However, standard laboratory safety

protocols for handling chemical powders should always be observed to minimize any potential

risks.

Physical and Chemical Properties
A summary of the key quantitative data for CEP-Lysine-d4 is presented in the table below for

easy reference.
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Property Value

Molecular Formula C₁₃H₁₆D₄N₂O₄

Molecular Weight 272.3 g/mol

Purity ≥99% deuterated forms (d₁-d₄)

Solubility
DMF: 20 mg/ml, DMSO: 20 mg/ml, PBS (pH

7.2): 10 mg/ml

Storage Temperature -20°C

Stability ≥ 4 years

Source: Cayman Chemical[1]

Operational Plan: From Receipt to Use
A systematic workflow is critical to maintain the integrity of CEP-Lysine-d4 and the safety of

laboratory personnel. The following diagram illustrates the recommended operational plan.
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Receiving and Storage

Handling and Preparation

Experimental Use

Waste Disposal

Receive Shipment

Inspect Container for Damage

Store at -20°C in a Designated Area

Don Appropriate PPE

Weigh Required Amount in a Fume Hood or Ventilated Enclosure

Dissolve in Appropriate Solvent

Utilize as Internal Standard in GC- or LC-MS

Dispose of Unused Solid Waste in Accordance with Local Regulations Dispose of Solutions as Non-Hazardous Chemical Waste Rinse and Dispose of Empty Containers

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15597819/docs?utm_src=pdf-body-img#navigating-the-safe-handling-of-cep-lysine-d4-a-comprehensive-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597819?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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